Cas no 362706-09-0 (3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester)

3-Amino-1-(1,1-dimethylethoxy)carbonyl-3-piperidineacetic acid methyl ester is a specialized intermediate used in organic synthesis and pharmaceutical applications. Its structure features a piperidine core with both Boc-protected amine and methyl ester functionalities, offering versatility in further derivatization. The Boc group enhances stability during synthetic manipulations, while the ester moiety facilitates selective transformations. This compound is particularly valuable in peptidomimetic and medicinal chemistry, where its scaffold serves as a building block for bioactive molecules. Its well-defined reactivity profile and compatibility with standard coupling conditions make it a reliable choice for researchers developing novel compounds. The product is typically supplied with high purity to ensure consistent performance in demanding synthetic workflows.
3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester structure
362706-09-0 structure
Product name:3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester
CAS No:362706-09-0
MF:C13H24N2O4
MW:272.340663909912
CID:2669338
PubChem ID:49759539

3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
    • 3-AMINO-1-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-PIPERIDINEACETIC ACID METHYL ESTER
    • 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester
    • Inchi: 1S/C13H24N2O4/c1-12(2,3)19-11(17)15-7-5-6-13(14,9-15)8-10(16)18-4/h5-9,14H2,1-4H3
    • InChI Key: NDMRCHRWCDLSCD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(CC(=O)OC)(C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Topological Polar Surface Area: 81.9

3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A579410-100mg
3-Amino-1-[(1,1-Dimethylethoxy)Carbonyl]-3-Piperidineacetic Acid Methyl Ester
362706-09-0
100mg
$ 320.00 2022-06-08
Enamine
EN300-1285722-100mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
100mg
$553.0 2023-10-01
Enamine
EN300-1285722-2500mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
2500mg
$1230.0 2023-10-01
Enamine
EN300-1285722-500mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
500mg
$603.0 2023-10-01
TRC
A579410-50mg
3-Amino-1-[(1,1-Dimethylethoxy)Carbonyl]-3-Piperidineacetic Acid Methyl Ester
362706-09-0
50mg
$ 210.00 2022-06-08
Enamine
EN300-1285722-250mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
250mg
$579.0 2023-10-01
Enamine
EN300-1285722-5000mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
5000mg
$1821.0 2023-10-01
TRC
A579410-10mg
3-Amino-1-[(1,1-Dimethylethoxy)Carbonyl]-3-Piperidineacetic Acid Methyl Ester
362706-09-0
10mg
$ 50.00 2022-06-08
Enamine
EN300-1285722-50mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
50mg
$528.0 2023-10-01
Enamine
EN300-1285722-10000mg
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
362706-09-0
10000mg
$2701.0 2023-10-01

3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester Related Literature

Additional information on 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester

3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester: A Comprehensive Overview

3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester, commonly referred to by its CAS number 362706-09-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a methyl ester group along with an amino and carbonyl substituent. The structure of this compound makes it a versatile building block for various chemical reactions and applications.

The synthesis of 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. The compound's unique structure allows for its use in the development of bioactive molecules, particularly in the design of peptide mimetics and other therapeutic agents.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.

The application of CAS No 362706-09-0 extends beyond traditional chemical synthesis into the realm of drug discovery. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules with bioactivity against various disease targets. For instance, researchers have explored its role in the development of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymer systems. Recent research has demonstrated its use in creating biodegradable polymers with applications in packaging and biomedical devices.

The demand for 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester has grown significantly due to its versatility across multiple industries. However, its production requires adherence to strict safety protocols to ensure the well-being of workers and the environment. Innovations in green chemistry are being integrated into its manufacturing processes to minimize waste and reduce ecological impact.

In conclusion, CAS No 362706-09-0 stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and beyond underscore its importance as a key intermediate in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.

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